Cas no 70987-79-0 ((r)-4-(oxiran-2-ylmethoxy)benzonitrile)

(r)-4-(oxiran-2-ylmethoxy)benzonitrile structure

70987-79-0 structure

Product Name:(r)-4-(oxiran-2-ylmethoxy)benzonitrile

CAS No:70987-79-0

MF:C₁₀H₉NO₂

MW:175.183962583542

CID:975933

PubChem ID:6934186

Update Time:2025-04-19

(r)-4-(oxiran-2-ylmethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

- (r)-4-(oxiran-2-ylmethoxy)benzonitrile
- (R)-4-(oxiranylmethoxy)benzonitrile
- (R)-4-(oxiranylmethoxy)-benzonitrile
- 4-[(2R)-oxiranylmethoxy]benzonitrile
- 4-[(2S)-oxiranylmethoxy]benzonitrile
- 4-[[(2R)-2-oxiranyl]methoxy]benzonitrile
- 4-[[(2R)-oxiran-2-yl]methoxy]benzenecarbonitrile
- AC1OC92I
- AG-G-77729
- CTK1C5161
- MFCD08752552
- DTXSID90426159
- AKOS006290037
- 4-[[(2R)-oxiran-2-yl]methoxy]benzonitrile
- WREXVDPOLDOXJL-JTQLQIEISA-N
- A837044
- 70987-79-0
- SCHEMBL5965783
- Inchi： 1S/C10H9NO2/c11-5-8-1-3-9(4-2-8)12-6-10-7-13-10/h1-4,10H,6-7H2/t10-/m0/s1
- InChI Key： WREXVDPOLDOXJL-JTQLQIEISA-N
- SMILES： O1C[C@@H]1COC1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 175.063328530g/mol
Monoisotopic Mass: 175.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 45.6Å²

(r)-4-(oxiran-2-ylmethoxy)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM580578-1g	(R)-4-(OXIRAN-2-YLMETHOXY)BENZONITRILE	70987-79-0	95%+	1g	$1372	2024-07-24
Chemenu	CM580578-5g	(R)-4-(OXIRAN-2-YLMETHOXY)BENZONITRILE	70987-79-0	95%+	5g	$4116	2024-07-24

(r)-4-(oxiran-2-ylmethoxy)benzonitrile Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
3. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
4. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
5. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095

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